Cas no 2172508-38-0 (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol)

• Product Name: 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol
• CAS No: 2172508-38-0
• MF: C₁₀H₁₅ClO₂S
• MW: 234.742901086807
• CID: 6264522
• PubChem ID: 165532907
• Update Time: 2025-05-24

3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol
• EN300-1289667
• 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-2,2-dimethylpropan-1-ol
• 2172508-38-0

• Inchi： 1S/C10H15ClO2S/c1-10(2,6-12)7-14-5-8-3-4-9(11)13-8/h3-4,12H,5-7H2,1-2H3
• InChI Key： OXZSWCVGZTUSHW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(C)(C)CO)O1

Computed Properties

• Exact Mass: 234.0481286g/mol
• Monoisotopic Mass: 234.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol (CAS No. 2172508-38-0)

The compound 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol (CAS No. 2172508-38-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chlorofuran moiety and a methylsulfanyl linkage, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of a furan ring and a thioether bond makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol has surged, driven by their role in drug discovery and development. The chlorofuran segment is particularly noteworthy, as furan derivatives are known for their bioactivity and utility in designing antimicrobial and anti-inflammatory agents. This compound's CAS No. 2172508-38-0 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global markets.

The synthesis of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol involves multi-step organic reactions, often starting from 5-chlorofuran-2-carbaldehyde or related precursors. Its methylsulfanyl group enhances reactivity, enabling further derivatization for tailored applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity, meeting the stringent requirements of industrial and academic research.

From an environmental and sustainability perspective, the compound's chlorofuran component raises questions about biodegradability and eco-toxicity. However, advancements in green chemistry have led to more efficient synthetic routes, minimizing waste and energy consumption. This aligns with the growing focus on sustainable chemical production, a topic frequently searched by professionals in the field. The compound's CAS No. 2172508-38-0 is often referenced in studies exploring safer alternatives to traditional reagents.

In the pharmaceutical sector, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol is investigated for its potential as a bioactive scaffold. Its structural features mimic those of natural products, making it a candidate for drug-like molecules. Researchers are particularly interested in its thioether linkage, which can influence pharmacokinetic properties such as metabolic stability and membrane permeability. These attributes are critical in addressing common search queries like "improving drug bioavailability" and "designing novel therapeutic agents."

The agrochemical industry also explores this compound for its pesticidal and herbicidal potential. The chlorofuran ring's electronegativity and the methylsulfanyl group's lipophilicity may enhance interactions with biological targets, a topic of interest in forums discussing "next-generation crop protection." Regulatory agencies require detailed documentation of CAS No. 2172508-38-0 to ensure safety and efficacy in agricultural applications.

Material scientists are investigating 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol for its role in polymer modification and surface functionalization. The compound's ability to introduce sulfur-containing groups into polymers can improve mechanical properties and chemical resistance. This aligns with trending searches on "advanced polymer additives" and "high-performance materials."

In summary, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2,2-dimethylpropan-1-ol (CAS No. 2172508-38-0) is a multifaceted compound with broad applicability across industries. Its unique chlorofuran and methylsulfanyl features make it a valuable subject of research, addressing contemporary challenges in drug development, sustainable chemistry, and material innovation. As interest in heterocyclic chemistry grows, this compound is poised to play a pivotal role in future scientific breakthroughs.